Cas no 758709-86-3 (1-Oxaspiro[2.2]pentane, 2-(difluoromethyl)-2-methyl-)

• Product Name: 1-Oxaspiro[2.2]pentane, 2-(difluoromethyl)-2-methyl-
• CAS No: 758709-86-3
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 549635
• PubChem ID: 11400794
• Update Time: 2025-04-19

1-Oxaspiro[2.2]pentane, 2-(difluoromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.2]pentane, 2-(difluoromethyl)-2-methyl-
• 2-(difluoromethyl)-2-methyl-1-oxaspiro[2.2]pentane
• DTXSID50464633
• 1-OXASPIRO[2.2]PENTANE,2-(DIFLUOROMETHYL)-2-METHYL-
• 758709-86-3
• InChI=1/C6H8F2O/c1-5(4(7)8)6(9-5)2-3-6/h4H,2-3H2,1H3
• BCHXFDPRINRBRB-UHFFFAOYSA-

• Inchi： 1S/C6H8F2O/c1-5(4(7)8)6(9-5)2-3-6/h4H,2-3H2,1H3
• InChI Key： BCHXFDPRINRBRB-UHFFFAOYSA-N
• SMILES： FC(C1(C)C2(CC2)O1)F

Computed Properties

• Exact Mass: 134.05434
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53